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Compound of Interest

Compound Name: SM-122

Cat. No.: B543384

This guide provides essential safety, handling, and disposal information for SM-122, identified
as the red azo dye Azorubine, also known as Carmoisine (CAS Number: 3567-69-9). The
content is tailored for researchers, scientists, and drug development professionals to ensure
safe laboratory practices and regulatory compliance.

Immediate Safety and Handling

Before working with SM-122, it is crucial to understand its potential hazards and to use
appropriate personal protective equipment (PPE).

Key Hazards:

 Skin Irritation: Direct contact can cause skin irritation.[1][2][3]

o Eye Irritation: Can cause serious eye irritation.[1][2][3]

o Respiratory Irritation: Inhalation of dust may lead to respiratory irritation.[1][3]
Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields.[1]

o Hand Protection: Use chemical-resistant gloves, such as nitrile or Viton™, and inspect them
before each use.[1][4]
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» Body Protection: A laboratory coat or other protective clothing is necessary to prevent skin
contact.[1]

» Respiratory Protection: If engineering controls are insufficient to control dust, a suitable
respirator should be worn.[1]

Step-by-Step Disposal Protocol for SM-122

Proper disposal of SM-122 is mandatory to prevent harm to personnel and the environment. All
procedures must comply with local, state, and federal regulations.

o Waste Segregation and Collection: Collect all SM-122 waste, including unused product and
contaminated items (e.g., weighing boats, gloves, and spill cleanup materials), in a
designated and clearly labeled hazardous waste container.[1] Ensure the container is kept
tightly closed.

e Preparation for Incineration: The recommended method for disposal is to dissolve or mix the
SM-122 waste with a combustible solvent.[1] This prepares the material for effective
destruction.

o Final Disposal: The solvent mixture must be burned in a licensed chemical incinerator that is
equipped with an afterburner and a scrubber to neutralize hazardous emissions.[1]

o Prohibited Disposal Methods: Under no circumstances should SM-122 be disposed of down
the sink or in regular solid waste.[1]

o Consultation: Always consult your institution's Environmental Health and Safety (EHS)
department for specific guidance and to arrange for the collection of chemical waste.

Quantitative Data

The following table summarizes acute toxicity information for SM-122.
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SM-122 (Azorubine/Carmoisine) Acute

Toxicity
Oral LD50 (Rat) >10,000 mg/kg[4][5]
Dermal LD50 >2,000 mg/kg[4]

LD50 (Lethal Dose, 50%) is the single dose of a substance that causes the death of 50% of an
animal population from exposure to the substance by any route other than inhalation.

Experimental Protocols

While the provided safety documents do not detail specific experimental protocols, a key type
of experiment for a substance like SM-122 is an Ames test for mutagenicity.

Methodology Overview: Bacterial Reverse Mutation Test (Ames Test - OECD 471)
o Objective: To assess the potential of a substance to induce gene mutations in bacteria.

 Principle: Strains of Salmonella typhimurium and Escherichia coli that are unable to
synthesize a specific amino acid (e.g., histidine) are exposed to the test substance. If the
substance is a mutagen, it will cause a reverse mutation, allowing the bacteria to grow on an
amino acid-deficient medium.

e Procedure:

o The test substance is mixed with the bacterial tester strains in the presence and absence
of a metabolic activation system (S9 mix from rat liver) to simulate mammalian
metabolism.

o This mixture is plated on a minimal agar medium.
o The plates are incubated for 48-72 hours.

o The number of revertant colonies (colonies that have undergone reverse mutation) is
counted.
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« Interpretation: A substance is considered mutagenic if it causes a reproducible, dose-related
increase in the number of revertant colonies compared to the solvent control. For Azorubine,
the Ames test result is reported as negative.[6]

Mandatory Visualizations

Logical Workflow for SM-122 Disposal

The diagram below illustrates the procedural flow for the safe and compliant disposal of SM-
122 waste from a laboratory.
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Caption: Procedural workflow for the disposal of SM-122.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for SM-122
(Azorubine/Carmoisine)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b543384#sm-122-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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